6-Chloro-2,3-dihydroxy-1,4-naphthoquinone

• CAS No.: 74237-20-0
• Molecular Formula: C10H5ClO4
• Molecular Weight: 224.59 g/mol
• IUPAC Name: 6-chloro-2,3-dihydroxynaphthalene-1,4-dione
• InChI: InChI=1S/C10H5ClO4/c11-4-1-2-5-6(3-4)8(13)10(15)9(14)7(5)12/h1-3,14-15H
• InChI Key: QLHIGRZXEPMGMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)C(=C(C2=O)O)O

Description

6-Chloro-2,3-dihydroxy-1,4-naphthoquinone is a useful research compound. Its molecular formula is C10H5ClO4 and its molecular weight is 224.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.2 gm 6- chloro-2-hydroxy-1,4-naphthoquinone (or 7-chloro or mixture thereof) and 0.48 g sodium bicarbonate in 58 ml of water is cooled to 5° C. and 2.3 ml of 30% hydrogen peroxide is added in one portion. The mixture is then stirred at 22° C. for 16 hours where the red crystalline product (0.24 g) is removed by filtration and crystallized from water:methanol (2:1) giving the 6-chloro-2,3-dihydroxy-1,4-naphthoquinone, m.p. 228°-229° C.